Cas no 145131-26-6 (Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-ethyl-2-(1-methyl-1H-indol-3-yl)butyl]-)

• Product Name: Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-ethyl-2-(1-methyl-1H-indol-3-yl)butyl]-
• CAS No: 145131-26-6
• MF: C₂₈H₃₉N₃O
• MW: 433.628767251968
• CID: 144968
• PubChem ID: 3072900
• Update Time: 2025-04-19

Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-ethyl-2-(1-methyl-1H-indol-3-yl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-ethyl-2-(1-methyl-1H-indol-3-yl)butyl]-
• 1-[2,6-di(propan-2-yl)phenyl]-3-[2-ethyl-2-(1-methylindol-3-yl)butyl]urea
• 3-(2,6-DIPROPAN-2-YLPHENYL)-1-[2-ETHYL-2-(1-METHYLINDOL-3-YL)BUTYL]URE A
• AC1MILZ7
• ACMC
• N-(2,6-Bis(1-methylethyl)phenyl)-N'-(2-ethyl-2-(1-methyl-1H-indol-3-yl)butyl)urea
• N(sup 1)-(2-Ethyl-2-(1-methyl-3-indolyl)butyl)-N(sup 2)-(2,6-diisopropylphenyl)urea
• Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-(2-ethyl-2-(1-methyl-1H-indol-3-yl)butyl)-
• DTXSID80162897
• 145131-26-6

• Inchi： 1S/C28H39N3O/c1-8-28(9-2,24-17-31(7)25-16-11-10-13-23(24)25)18-29-27(32)30-26-21(19(3)4)14-12-15-22(26)20(5)6/h10-17,19-20H,8-9,18H2,1-7H3,(H2,29,30,32)
• InChI Key： CYDKXRLIHVSDLU-UHFFFAOYSA-N
• SMILES： O=C(NC1C(=CC=CC=1C(C)C)C(C)C)NCC(CC)(CC)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 433.30900
• Monoisotopic Mass: 433.309312876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• PSA: 46.06000
• LogP: 7.76850